Cas no 49617-79-0 (Benzene,1,3-diiodo-5-methyl-)

• Product Name: Benzene,1,3-diiodo-5-methyl-
• CAS No: 49617-79-0
• MF: C₇H₆I₂
• MW: 343.931486606598
• CID: 325614
• PubChem ID: 15505782
• Update Time: 2025-10-27

Benzene,1,3-diiodo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-diiodo-5-methyl-
• 1,3-diiodo-5-methylbenzene
• 3,5-DIIODOTOLUENE
• 3,5-Diiodoroluene
• 3,5-Dijod-toluol
• Benzene,1,3-diiodo-5-methyl
• Toluene,3,5-diiodo-(7CI)
• 49617-79-0
• BS-17369
• YLGLYCKENLYDLZ-UHFFFAOYSA-N
• AKOS028113926
• DTXSID20573448
• Ethyl5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate
• CS-0163048
• D84165
• SCHEMBL812374
• MFCD07779001
• Benzene, 1,3-diiodo-5-methyl-

• Inchi： 1S/C7H6I2/c1-5-2-6(8)4-7(9)3-5/h2-4H,1H3
• InChI Key： YLGLYCKENLYDLZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C)C=1)I

Computed Properties

• Exact Mass: 343.85600
• Monoisotopic Mass: 343.85590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 82.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.20420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on Benzene,1,3-diiodo-5-methyl-

Benzene, 1,3-diiodo-5-methyl- (CAS No. 49617-79-0): An Overview of Its Properties, Applications, and Recent Research

Benzene, 1,3-diiodo-5-methyl- (CAS No. 49617-79-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with two iodine atoms at the 1 and 3 positions and a methyl group at the 5 position. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various applications.

The molecular formula of Benzene, 1,3-diiodo-5-methyl- is C₈H₆I₂, and its molecular weight is approximately 349.98 g/mol. The compound is typically a white crystalline solid at room temperature and exhibits moderate solubility in organic solvents such as dichloromethane and ethanol. Its melting point is around 105°C, and it has a boiling point of approximately 280°C under standard atmospheric pressure.

In terms of its chemical reactivity, Benzene, 1,3-diiodo-5-methyl- can undergo various transformations due to the presence of the iodine substituents. These iodine atoms can be readily displaced in nucleophilic substitution reactions, making the compound a useful intermediate in the synthesis of more complex organic molecules. Additionally, the methyl group at the 5 position can participate in various reactions, such as oxidation or substitution, further expanding its synthetic utility.

One of the key applications of Benzene, 1,3-diiodo-5-methyl- is in the field of pharmaceutical research. Recent studies have explored its potential as a building block for the synthesis of novel drugs and drug candidates. For instance, researchers at the University of California have utilized this compound to develop new antiviral agents with improved efficacy against certain viral infections. The iodine substituents have been shown to enhance the lipophilicity and cellular uptake of these compounds, thereby improving their therapeutic potential.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University investigated the use of Benzene, 1,3-diiodo-5-methyl- in the synthesis of small molecules targeting specific protein-protein interactions (PPIs). These interactions are crucial for many biological processes and are often implicated in disease states such as cancer and neurodegenerative disorders. The unique structural features of this compound allowed for the design of highly selective inhibitors that could disrupt these interactions with high potency and selectivity.

The environmental impact of Benzene, 1,3-diiodo-5-methyl- has also been a subject of interest. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are recommended to minimize any potential environmental risks. Researchers at the Environmental Protection Agency (EPA) have conducted studies to assess its biodegradability and toxicity to aquatic organisms. These studies have shown that under controlled conditions, the compound can be effectively degraded by microbial processes, reducing its long-term environmental impact.

In conclusion, Benzene, 1,3-diiodo-5-methyl- (CAS No. 49617-79-0) is a valuable compound with a wide range of applications in chemistry and pharmaceutical research. Its unique molecular structure and reactivity make it an important intermediate in synthetic chemistry and a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new possibilities for its use in various scientific fields, highlighting its significance in modern chemical research.